Cas no 27639-98-1 (Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecanoyl) Fluoride)

• Product Name: Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecanoyl) Fluoride
• CAS No: 27639-98-1
• MF: C₁₂F₂₄O₄
• MW: 664.087688446045
• MDL: MFCD00084743
• CID: 88734
• PubChem ID: 119616
• Update Time: 2025-08-04

Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecanoyl) Fluoride Chemical and Physical Properties

Names and Identifiers

• perfluoro-2,5,8-trimethyl-3,6,9-trioxadodecanoyl fluoride
• HFPO tetramer acid fluoride
• 2,3,3,3-tetrafluoro-2-[1,1,2,3,3,3-hexafluoro-2-[1,1,2,3,3,3-hexafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)propoxy]propoxy]propanoyl fluoride
• Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecanoyl)fluoride
• PERFLUORO-2,5,8-TRIMETHYL-3,6,9-TRIOXADODECANOYL FLUORIDE, 9
• hexafluoropropylene oxide tetramer acid fluoride
• Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecanoyl)-fluoride
• AKOS005064049
• AMY6856
• CBA63998
• 3,6,9-Trioxadodecanoyl fluoride, tetradecafluoro-2,5,8-tris(trifluoromethyl)-
• NS00018889
• Propanoyl fluoride, 2,3,3,3-tetrafluoro-2-(1,1,2,3,3,3-hexafluoro-2-(1,1,2,3,3,3-hexafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)propoxy)propoxy)-
• CS-0121621
• FT-0651940
• Hfpo tatramer acid fluoride
• Propanoyl fluoride, 2,3,3,3-tetrafluoro-2-[1,1,2,3,3,3-hexafluoro-2-[1,1,2,3,3,3-hexafluoro-2-(heptafluoropropoxy)propoxy]propoxy]-
• MFCD00084743
• A819142
• DTXSID40880242
• Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecanoyl) fluoride
• Propanoyl fluoride, 2,3,3,3-tetrafluoro-2-(1,1,2,3,3,3-hexafluoro-2-(1,1,2,3,3,3-hexafluoro-2-(heptafluoropropoxy)propoxy)propoxy)-
• Propanoyl fluoride,2,3,3,3-tetrafluoro-2-[1,1,2,3,3,3-hexafluoro-2-[1,1,2,3,3,3-hexafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)propoxy]propoxy]-
• 27639-98-1
• 2,3,3,3-tetrafluoro-2-(1,1,2,3,3,3-hexafluoro-2-(1,1,2,3,3,3-hexafluoro-2-(perfluoropropoxy)propoxy)propoxy)propanoyl fluoride
• AS-77297
• SCHEMBL3475062
• 2, 3, 3, 3-tetrafluoro-2-[1, 1, 2, 3, 3, 3-hexafluoro-2-[1, 1, 2, 3, 3, 3-hexafluoro-2-(1, 1, 2, 2, 3, 3, 3-heptafluoropropoxy)propoxy]propoxy]propanoyl fluoride
• 2,3,3,3-TETRAFLUORO-2-{1,1,2,3,3,3-HEXAFLUORO-2-[1,1,2,3,3,3-HEXAFLUORO-2-(1,1,2,2,3,3,3-HEPTAFLUOROPROPOXY)PROPOXY]PROPOXY}PROPANOYL FLUORIDE
• Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecanoyl) Fluoride

• MDL： MFCD00084743
• Inchi： 1S/C12F24O4/c13-1(37)2(14,6(19,20)21)38-11(33,34)4(17,8(25,26)27)40-12(35,36)5(18,9(28,29)30)39-10(31,32)3(15,16)7(22,23)24
• InChI Key： IIYQDKPSLAINNX-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(OC(C(F)(F)F)(C(OC(C(=O)F)(C(F)(F)F)F)(F)F)F)(F)F)OC(C(C(F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 663.94100
• Monoisotopic Mass: 663.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 14
• Complexity: 928
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.2
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.775±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 114-116 ºC (760 Torr)
• Flash Point: 114.6±22.2 ºC,
• Refractive Index: <1.3
• Solubility: Insuluble (4.1E-14 g/L) (25 ºC),
• PSA: 44.76000
• LogP: 7.19260
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecanoyl) Fluoride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3265
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• TSCA：T
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8

Additional information on Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecanoyl) Fluoride

Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecanoyl) Fluoride: A Comprehensive Overview

Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecanoyl) Fluoride, with the CAS number 27639-98-1, is a highly specialized compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which includes a perfluorinated chain and a trioxadecanoyl group. The presence of multiple fluorine atoms in its molecular framework imparts exceptional thermal stability and chemical inertness, making it suitable for use in high-performance materials and advanced technological applications.

The compound's structure is defined by a 12-carbon backbone with fluorine atoms replacing most hydrogen atoms. This perfluorination not only enhances its thermal stability but also contributes to its low surface energy properties. Recent studies have highlighted the potential of this compound in the development of next-generation materials for aerospace applications due to its ability to withstand extreme temperatures and environmental conditions. Researchers have also explored its use in the creation of advanced lubricants and corrosion-resistant coatings.

In terms of chemical synthesis, the production of Perfluoro(2,5,8-trimethyl-3,6,9-trioxadecanoyl) Fluoride involves a multi-step process that requires precise control over reaction conditions to ensure high purity and consistency. The synthesis typically begins with the preparation of intermediate compounds that are subsequently subjected to fluorination reactions under controlled conditions. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving scalability.

The compound's physical properties are equally remarkable. Its melting point and boiling point are significantly higher than those of similar organic compounds due to the strong electrostatic interactions between fluorine atoms and the carbon backbone. This makes it an ideal candidate for use in high-temperature applications such as heat-resistant polymers and flame-retardant materials. Additionally, its excellent dielectric properties have led to its incorporation into advanced electronic materials and insulating compounds.

Recent research has also focused on the environmental impact of Perfluoro(2,5,8-trimethyl-3,6,9-trioxadecanoyl) Fluoride. Studies indicate that while the compound is highly stable under normal conditions, it can degrade under specific environmental stressors such as UV radiation or high-energy collisions. These findings have prompted further investigation into its long-term environmental fate and potential mitigation strategies to minimize ecological impact.

In conclusion, Perfluoro(2,5,8-trimethyl-3,6,9-trioxadecanoyl) Fluoride represents a cutting-edge material with vast potential across multiple industries. Its unique chemical properties make it indispensable in the development of advanced materials for aerospace, electronics, and industrial applications. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an even more critical role in shaping future technologies.